Cas no 1218740-86-3 (2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide)

• Product Name: 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide
• CAS No: 1218740-86-3
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 5167463
• Update Time: 2025-06-11

2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide
• Z432082850
• Benzeneacetamide, α-amino-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]-

• Inchi： 1S/C14H17N3O2/c1-10-8-12(16-19-10)9-17(2)14(18)13(15)11-6-4-3-5-7-11/h3-8,13H,9,15H2,1-2H3
• InChI Key： QRJKTENJUDTKGU-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)N)N(C)CC1C=C(C)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 0.9
• Topological Polar Surface Area: 72.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide

Introduction to 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide (CAS No. 1218740-86-3)

2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1218740-86-3, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The presence of multiple functional groups, including an amide moiety, a phenyl ring, and an oxazole derivative, contributes to its complex chemical behavior and broadens its applicability in medicinal chemistry.

The molecular structure of 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide is characterized by a central amide bond flanked by an amino group and a phenyl ring, with a methyl group attached to the nitrogen atom. The oxazole ring, which is a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, introduces additional complexity to the molecule. This structural arrangement not only influences its chemical reactivity but also plays a crucial role in determining its biological interactions.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxazole moiety, in particular, has been identified as a key pharmacophore in several bioactive molecules due to its ability to engage with biological targets such as enzymes and receptors. The incorporation of the 5-methyl group into the oxazole ring further enhances its potential as a pharmacological tool by influencing its electronic properties and binding affinity.

Research studies have demonstrated that derivatives of oxazole have shown promise in treating conditions such as inflammation, infection, and neurological disorders. The amide and phenyl groups in 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide contribute to its stability and solubility, which are critical factors for drug formulation and delivery. These properties make it an attractive candidate for further exploration in drug discovery initiatives.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of specialized reagents and analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for characterizing the compound's structure and verifying its identity.

The pharmacological profile of 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide is being actively investigated in preclinical studies. Researchers are exploring its potential effects on various biological targets, including enzymes involved in signal transduction pathways and receptors associated with therapeutic intervention. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, which could be beneficial in managing diseases characterized by abnormal enzymatic activity.

In addition to its pharmacological potential, the compound's structural features make it a valuable scaffold for designing new analogs with enhanced properties. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune the biological activity and selectivity of the molecule. This approach aligns with the growing trend in drug discovery towards rational design based on structural insights.

The role of computational chemistry in understanding the behavior of complex molecules like 2-amino-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]-2-phenylacetamide cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at the atomic level. These predictions guide experimental design and help optimize synthetic routes by identifying potential obstacles or opportunities early in the process.

The development of novel pharmaceuticals is a collaborative effort that involves interdisciplinary teams of scientists from various fields such as organic chemistry, medicinal chemistry, pharmacology, and biochemistry. The insights gained from studying compounds like 2-amino-N-methyl-N-[(5^-methyl-1,2^-oxazol-3^-yl)methyl]-2-phenylacetamide contribute to the broader understanding of disease mechanisms and provide new opportunities for therapeutic intervention.

The future prospects for this compound are promising as ongoing research continues to uncover new applications and refine existing knowledge about its properties. As computational tools become more sophisticated and synthetic methodologies advance, the accessibility of complex molecules like this one will increase, fostering further innovation in drug discovery.